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A comprehensive examination of N-acetylhistidine (NAH) reveals a striking phylogenetic divide
in its distribution and concentration within the animal kingdom. This in-depth guide synthesizes
current research for scientists and drug development professionals, detailing the quantitative
landscape, experimental methodologies, and the intriguing functional hypotheses surrounding
this endogenous metabolite.

N-acetylhistidine, an acetylated derivative of the amino acid L-histidine, is not uniformly present
across all animal life. A significant disparity exists between poikilothermic (cold-blooded) and
homeothermic (warm-blooded) vertebrates. In fish, amphibians, and reptiles, NAH is a major
biomolecule, particularly abundant in the brain, retina, and lens where it functions as a key
osmolyte.[1][2][3][4] Conversely, in mammals and birds, its presence is drastically reduced, with
N-acetylaspartate (NAA) assuming a similar osmotic role in the brain.[1][3] Despite its low
levels in mammals, advanced analytical techniques have confirmed the presence of NAH in
human plasma and cerebrospinal fluid, indicating a conserved but perhaps more subtle role.[1]

Quantitative Distribution of N-Acetylhistidine

The concentration of N-acetylhistidine varies significantly across different animal groups and
tissues. The following tables summarize the available quantitative data to provide a
comparative overview.
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Concentration

Vertebrate ] )

Tissue Species (umol/g wet Reference
Group ]

weight)
Siamese fighting
Fish Skeletal Muscle fish (Betta 10.37 [2]
splendens)

Three spot

gourami
Skeletal Muscle ) 3.17-6.16 [2]

(Trichogaster

trichopterus)

Glass catfish
Skeletal Muscle (Kryptopterus 3.17-6.16 [2]

bicirrhis)

Nile tilapia
Skeletal Muscle (Oreochromis 3.17-6.16 [2]

niloticus)
Lens 14 fish species 3.3-21.7mM [3]
Brain Fish (general) ~10 mM [3]
Amphibians Skeletal Muscle 5 species <0.25 [2]
Reptiles Skeletal Muscle 4 species <0.25 2]
Mammals Plasma Human Detected [2]
Cerebrospinal

) Human Detected [2]
Fluid
) Mammals

Brain Trace amounts [1]

(general)

Biosynthesis and Metabolism: A Tale of Two
Compartments
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The metabolic pathway of N-acetylhistidine involves its synthesis from L-histidine and acetyl-
CoA, a reaction catalyzed by the enzyme histidine N-acetyltransferase (HISAT; EC 2.3.1.33).[1]
[2] The human homolog of the gene encoding this enzyme is N-acetyltransferase 16 (NAT16).
[1] The breakdown of NAH into L-histidine and acetate is carried out by N-acetylhistidine
deacetylase.[1][2]

A fascinating aspect of NAH metabolism is its compartmentalization, particularly in the fish eye.
[3][5][6] NAH is synthesized within the lens cells but cannot be broken down there.[3][5][6] For
its hydrolysis, NAH is transported out to the ocular fluid, where the deacetylase enzyme is
located.[3][5][6] The resulting L-histidine is then actively taken back up by the lens to be re-
synthesized into NAH, creating an energy-dependent cycle.[3][5][6]
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Tissue Sample
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l

Collect Supernatant

l

Filter (0.22um)
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UV Detection (210nm)

Data Analysis & Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b554824?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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